Cas no 2098102-83-9 ((6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone)

• Product Name: (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone
• CAS No: 2098102-83-9
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5728694
• PubChem ID: 121202219
• Update Time: 2025-05-20

(6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2098102-83-9
• (6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone
• F1907-6030
• AKOS026710399
• (6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)-piperidin-3-ylmethanone
• Methanone, (6-methoxy-3-azabicyclo[3.1.1]hept-3-yl)-3-piperidinyl-
• (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone

• Inchi： 1S/C13H22N2O2/c1-17-12-10-5-11(12)8-15(7-10)13(16)9-3-2-4-14-6-9/h9-12,14H,2-8H2,1H3
• InChI Key： PPLJJDBVOOVCQC-UHFFFAOYSA-N
• SMILES： O(C)C1C2CN(C(C3CNCCC3)=O)CC1C2

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 392.0±42.0 °C(Predicted)
• pka: 9.75±0.10(Predicted)

Additional information on (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone

Comprehensive Overview of (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone (CAS No. 2098102-83-9)

The compound (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone (CAS No. 2098102-83-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex bicyclic framework, combining a 3-azabicyclo[3.1.1]heptane core with a piperidin-3-yl moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its ability to interact with neurotransmitter receptors. The presence of a methoxy group at the 6-position further enhances its pharmacokinetic properties, such as metabolic stability and blood-brain barrier permeability.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's. This compound's azabicyclic structure aligns with current trends in fragment-based drug design, where rigid scaffolds are prioritized for their conformational control. Additionally, its piperidine component is a common pharmacophore in G protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine. These attributes make CAS No. 2098102-83-9 a subject of intense study in medicinal chemistry journals and patent filings.

Synthetic routes to (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone often involve multistep organic transformations, including reductive amination and ring-closing reactions. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction times, addressing industry demands for green chemistry practices. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its high purity, a critical factor for preclinical studies. The compound's logP and aqueous solubility data suggest favorable drug-likeness, per Lipinski's rule of five.

From a commercial perspective, CAS No. 2098102-83-9 is listed by specialty chemical suppliers as a research-grade material, with pricing reflecting its niche application. Its potential as a building block for kinase inhibitors has been highlighted in structure-activity relationship (SAR) studies, particularly in oncology research. Notably, the azabicyclo[3.1.1]heptane scaffold mimics natural product architectures, resonating with the growing interest in bioinspired drug design. This connection to natural product analogs is frequently cited in grant proposals and academic collaborations.

Emerging discussions in cheminformatics platforms emphasize the role of machine learning in optimizing compounds like (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-3-yl)methanone. Predictive models assess its ADMET (absorption, distribution, metabolism, excretion, toxicity) profile, reducing reliance on in vivo testing. Such innovations align with global pushes for 3R principles (replacement, reduction, refinement) in animal research. Furthermore, its crystallographic data contributes to molecular docking databases, aiding virtual screening campaigns for orphan targets.

In summary, 2098102-83-9 represents a convergence of cutting-edge synthetic chemistry and therapeutic potential. Its dual azabicyclic-piperidine architecture offers versatility for lead optimization, while its physicochemical properties meet modern drug development criteria. As the scientific community continues to explore undruggable targets, this compound's relevance in high-throughput screening libraries is expected to grow, solidifying its position in the next wave of innovative pharmaceuticals.